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Compound of Interest

Compound Name: L-Phenylalanine-15N,d8

Cat. No.: B12415382 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of L-
Phenylalanine-15N,d8, tailored for researchers, scientists, and drug development

professionals. The following procedures are based on the safety data sheets for L-

Phenylalanine and its isotopically labeled analogues, as the safety profiles are considered to

be similar.

Personal Protective Equipment (PPE)
When handling L-Phenylalanine-15N,d8, which is a white powder solid, adherence to the

following personal protective equipment guidelines is mandatory to ensure personal safety and

prevent contamination.

Core PPE Requirements:
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles

Must meet OSHA's 29 CFR

1910.133 or European

Standard EN166 regulations.

[1][2]

Hand Protection Chemical-resistant Gloves
Powder-free nitrile gloves are

recommended.[3]

Body Protection Laboratory Coat

A clean lab coat should be

worn to prevent contamination

of personal clothing.[3]

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust formation is likely, use a

fume hood.

Operational Plan: Step-by-Step Handling Protocol
Proper handling of L-Phenylalanine-15N,d8 is critical to maintain sample integrity and ensure

user safety. The following protocol outlines the key steps for working with this compound.

Preparation:

Ensure a clean and designated workspace, preferably within a laminar flow hood or a well-

ventilated area, to minimize contamination and inhalation of the powdered substance.[3]

Assemble all necessary equipment, such as spatulas, weighing paper, and containers,

within the designated workspace.

Don the required personal protective equipment as outlined in the table above.

Weighing and Aliquoting:

Carefully open the container of L-Phenylalanine-15N,d8, avoiding any sudden

movements that could generate dust.

Use a clean, dedicated spatula for transferring the powder.
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Weigh the desired amount of the compound on analytical balance using appropriate

weighing paper or a container.

If preparing solutions, add the solvent to the powder slowly to avoid splashing.

Close the primary container tightly after use.

Storage:

Store L-Phenylalanine-15N,d8 at room temperature, away from light and moisture.[4][5]

Keep containers tightly closed in a dry and well-ventilated place.[1][2]

Disposal Plan
The disposal of L-Phenylalanine-15N,d8 and any associated contaminated materials must be

conducted in accordance with institutional, local, state, and federal regulations.

Waste Characterization: Although not classified as a hazardous substance, it should be

treated as chemical waste due to its use in a laboratory setting.

Containerization:

Collect excess solid material and any contaminated disposable items (e.g., gloves,

weighing paper) in a clearly labeled, sealed waste container.

Disposal Method:

Contact your institution's environmental health and safety (EHS) office for specific disposal

procedures.

Alternatively, arrange for disposal through a licensed professional waste disposal service.

[6][7]

Do not dispose of L-Phenylalanine-15N,d8 down the drain.
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Workflow for Handling L-Phenylalanine-15N,d8
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Caption: Workflow for the safe handling of L-Phenylalanine-15N,d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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